Cas no 57697-71-9 (Oxazole, 4-phenyl-5-(phenylmethyl)-)

• Product Name: Oxazole, 4-phenyl-5-(phenylmethyl)-
• CAS No: 57697-71-9
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 344529
• PubChem ID: 12361001
• Update Time: 2025-04-19

Oxazole, 4-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-phenyl-5-(phenylmethyl)-
• 5-benzyl-4-phenyl-1,3-oxazole
• SCHEMBL11712948
• 5-benzyl-4-phenyloxazole
• QEJUTZHMJSHHHG-UHFFFAOYSA-N
• 57697-71-9
• DTXSID70494038

• Inchi： 1S/C16H13NO/c1-3-7-13(8-4-1)11-15-16(17-12-18-15)14-9-5-2-6-10-14/h1-10,12H,11H2
• InChI Key： QEJUTZHMJSHHHG-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC=CC=2)=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03